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Compound of Interest

Compound Name: Dicyclohexylmethane

Cat. No.: B1201802

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. It is
not a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety
consultation. Users should always consult the most current SDS for dicyclohexylmethane and
adhere to all applicable local, state, and federal regulations.

Introduction

Dicyclohexylmethane, also known as cyclohexylmethylcyclohexane, is a cycloaliphatic
hydrocarbon with the chemical formula Ci3Hz24. While structurally related to compounds used in
the polymer industry, specific toxicological and safety data for dicyclohexylmethane (CAS RN:
3178-23-2) are notably scarce in publicly available literature.[1] This guide provides a summary
of the known information and outlines best practices for handling this compound in a laboratory
setting, with a strong emphasis on precautionary measures due to the significant data gaps.

It is crucial to distinguish dicyclohexylmethane from its diisocyanate derivative,
dicyclohexylmethane 4,4'-diisocyanate (HMDI). The diisocyanate is a well-documented
hazardous substance with significant respiratory and skin sensitization properties. Much of the
readily available safety information for "dicyclohexylmethane" is often for this more hazardous
derivative, and care must be taken to use data specific to CAS RN: 3178-23-2.

Hazard Identification and Classification
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Due to the lack of specific toxicological studies, a definitive hazard classification for
dicyclohexylmethane is not available.[1] However, based on its chemical structure as a
hydrocarbon, potential hazards may include:

o Skin and Eye Irritation: Prolonged or repeated contact may cause irritation.
» Respiratory Irritation: Inhalation of vapors or mists may irritate the respiratory tract.
o Aspiration Hazard: If swallowed, aspiration into the lungs may occur, which can be harmful.

It is important to note that a Safety Data Sheet for dicyclohexylmethane indicates "no data
available" for critical toxicological endpoints such as acute toxicity, skin corrosion/irritation,
serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity,
carcinogenicity, and reproductive toxicity.[1]

Physical and Chemical Properties

A summary of the available physical and chemical properties of dicyclohexylmethane is
presented in Table 1.

Property Value

CAS Number 3178-23-2
Molecular Formula Ci3H24

Molecular Weight 180.33 g/mol
Appearance Data not available
Odor Data not available
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Vapor Pressure Data not available
Solubility in Water Data not available
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Table 1: Physical and Chemical Properties of Dicyclohexylmethane.

Exposure Controls and Personal Protection

Given the lack of specific toxicity data, a conservative approach to exposure control is
essential. Engineering controls and personal protective equipment (PPE) should be selected to
minimize the potential for contact.

Engineering Controls

« Ventilation: Work with dicyclohexylmethane should be conducted in a well-ventilated area.
A chemical fume hood is recommended, especially when heating the substance or when
there is a potential for aerosol generation.[1]

e Enclosed Systems: For larger quantities or continuous processes, the use of a closed
system is advised to minimize fugitive emissions.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in Table 2.

PPE Type Specification

) Wear tightly fitting safety goggles with side-
Eye/Face Protection ) ]
shields or a face shield.[1]

Wear chemical-resistant gloves (e.qg., nitrile,
neoprene). The breakthrough time of the glove

Skin Protection material should be considered. Wear a lab coat
or other protective clothing to prevent skin
contact.[1]

If ventilation is inadequate or if aerosols are
Respiratory Protection generated, a NIOSH-approved respirator with

an organic vapor cartridge may be necessary.[1]

Table 2: Recommended Personal Protective Equipment for Handling Dicyclohexylmethane.
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The following diagram outlines a general workflow for the safe use of PPE in a laboratory

setting.

Preparation

Click to download full resolution via product page
Figure 1: General Personal Protective Equipment (PPE) Workflow.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Use
only in a well-ventilated area. Wash hands thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep
away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, follow these first-aid guidelines and seek medical attention.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1]

) Immediately wash off with soap and plenty of
Skin Contact ) )
water. Remove contaminated clothing.[1]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person.[1]

Table 3: First-Aid Measures for Dicyclohexylmethane Exposure.
Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.

e Absorb: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Collect: Place the absorbed material into a suitable, closed container for disposal.
o Decontaminate: Clean the spill area thoroughly.

The following diagram illustrates a general workflow for responding to a chemical spill.
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Figure 2: General Chemical Spill Response Workflow.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1201802?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Information

As previously stated, there is a significant lack of available data on the toxicological properties
of dicyclohexylmethane.[1] No information is available for the following endpoints:

¢ Acute toxicity (oral, dermal, inhalation)

 Skin corrosion/irritation

e Serious eye damage/irritation

e Respiratory or skin sensitization

e Germ cell mutagenicity

o Carcinogenicity

e Reproductive toxicity

e Specific target organ toxicity (single and repeated exposure)
e Aspiration hazard

Due to this absence of data, dicyclohexylmethane should be handled as a substance of
unknown toxicity, and exposure should be minimized.

Ecological Information

There is no available data on the ecotoxicological effects of dicyclohexylmethane, including
its impact on aquatic life, persistence and degradability, bioaccumulative potential, or mobility in
soil.[1] Therefore, release into the environment should be avoided.

Experimental Protocols

Due to the lack of published toxicological studies for dicyclohexylmethane, specific
experimental protocols for its assessment are not available. Standardized OECD (Organisation
for Economic Co-operation and Development) test guidelines would be appropriate for
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evaluating the toxicological and ecotoxicological properties of this substance. These would
include, but not be limited to:

o Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425
e Acute Dermal Toxicity: OECD Test Guideline 402

o Acute Inhalation Toxicity: OECD Test Guideline 403
 Skin Irritation/Corrosion: OECD Test Guideline 404

e Eye Irritation/Corrosion: OECD Test Guideline 405

» Skin Sensitization: OECD Test Guideline 429

o Mutagenicity: OECD Test Guideline 471 (Ames Test)

o Ready Biodegradability: OECD Test Guideline 301

Signaling Pathways

There is no information available in the scientific literature regarding the signaling pathways or
mechanisms of toxicity for dicyclohexylmethane. Research would be required to determine if
this compound interacts with any biological pathways.

Conclusion

The health and safety profile of dicyclohexylmethane is largely uncharacterized. The lack of
toxicological and ecotoxicological data necessitates a highly precautionary approach to its
handling. All work with this compound should be conducted with appropriate engineering
controls and personal protective equipment to minimize exposure. In the absence of specific
data, researchers, scientists, and drug development professionals should treat
dicyclohexylmethane as a substance of unknown toxicity and handle it with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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